Cas no 1804345-02-5 (4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride)
4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride
-
- Inchi: 1S/C8H5ClF3NO3/c1-3-5(14)2-4(6(9)15)13-7(3)16-8(10,11)12/h2H,1H3,(H,13,14)
- InChI Key: KPTGHOCYWBESKA-UHFFFAOYSA-N
- SMILES: ClC(C1=CC(C(C)=C(N1)OC(F)(F)F)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 411
- XLogP3: 2.6
- Topological Polar Surface Area: 55.4
4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029098451-1g |
4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride |
1804345-02-5 | 97% | 1g |
$1,564.50 | 2022-04-02 |
4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride
Introduction to 4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1804345-02-5) and Its Emerging Applications in Chemical Biology
4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride, identified by its CAS number 1804345-02-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including a hydroxy moiety, a methyl group, a trifluoromethoxy substituent, and a carbonyl chloride group, makes it a versatile intermediate in synthetic chemistry and drug development.
The carbonyl chloride functionality (Cl-COCl) is particularly noteworthy due to its reactivity in forming amides and ureas through nucleophilic addition reactions. This property has been leveraged in the synthesis of biologically active molecules, where the compound serves as a crucial building block for constructing complex structures. The trifluoromethoxy group introduces fluorine atoms, which are widely employed in medicinal chemistry to enhance metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates.
In recent years, the demand for innovative intermediates like 4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride has surged due to advancements in target-based drug discovery and the need for more efficient synthetic routes. The compound’s unique structural features have been explored in the development of small-molecule modulators targeting various therapeutic areas, including oncology, neurology, and inflammation.
One of the most compelling applications of this compound lies in its role as a precursor for synthesizing kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases. Researchers have utilized the reactivity of the carbonyl chloride group to conjugate this intermediate with amino acid side chains or other nucleophiles to generate potent inhibitors. For instance, studies have demonstrated its utility in creating pyridine-based scaffolds that exhibit inhibitory activity against tyrosine kinases, which are critical targets in cancer therapy.
The incorporation of the hydroxy and methyl groups into the pyridine ring not only influences the electronic properties of the molecule but also impacts its solubility and bioavailability. These features are particularly important when designing drug candidates intended for oral administration or localized delivery. Furthermore, the electron-withdrawing nature of the trifluoromethoxy group can modulate the reactivity of adjacent functional groups, enabling fine-tuning of chemical transformations during synthesis.
Recent research has also highlighted the potential of this compound in developing probes for biochemical assays. The ability to introduce reporter groups or bioorthogonal handles via subsequent reactions makes it an attractive choice for studying protein-protein interactions or enzyme mechanisms. For example, scientists have employed derivatives of this compound to label kinases or other enzymes of interest for subsequent purification or structural characterization using mass spectrometry or X-ray crystallography.
The pharmaceutical industry has been particularly keen on exploring novel heterocyclic compounds due to their diverse biological activities. Pyridine derivatives are known for their broad spectrum of pharmacological effects, ranging from antiviral to anti-inflammatory properties. The specific combination of functional groups in 4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride positions it as a valuable asset in medicinal chemistry libraries, offering chemists a platform to discover next-generation therapeutics.
From a synthetic chemistry perspective, this compound exemplifies the importance of multifunctional intermediates in streamlining drug development pipelines. The availability of pre-functionalized building blocks like this one allows researchers to focus on later-stage modifications rather than spending excessive time on initial setup reactions. This efficiency is particularly crucial in industrial settings where cost-effectiveness and scalability are paramount considerations.
The use of fluorinated pyridines has gained traction due to their favorable pharmacokinetic profiles. The electron-withdrawing effect of fluorine atoms can enhance binding interactions with biological targets while simultaneously improving resistance to metabolic degradation. This dual benefit has made fluorinated compounds indispensable in modern drug design. The specific arrangement of substituents in 4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride exemplifies how strategic placement can optimize both reactivity and biological activity.
In conclusion,4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1804345-02-5) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing biologically active molecules with potential therapeutic applications across multiple disease areas. As research continues to uncover new ways to leverage this compound’s properties, its role is expected to expand further into drug discovery and molecular biology.
1804345-02-5 (4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)